Cas no 29588-88-3 (Phthaloyl-L-isoleucine)
Phthaloyl-L-isoleucine structure
Product Name:Phthaloyl-L-isoleucine
CAS No:29588-88-3
MF:C14H15NO4
MW:261.273204088211
MDL:MFCD00190998
CID:253160
PubChem ID:774768
Update Time:2025-04-19
Phthaloyl-L-isoleucine Chemical and Physical Properties
Names and Identifiers
-
- Phthaloyl-L-isoleucine
- PHT-ILE-OH
- Pht-lle-OH
- N-phthalimide l-isoleucine
- N-Phthaloyl-L-isoleucine
- PHTHALYL-L-ISOLEUCINE
- Pht-i-LeuOH
- (2S,3S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylpentanoic acid
- (2S,3S)-2-(1,3-dioxoisoindol-2-yl)-3-methylpentanoic acid
- AKOS023033848
- FD21849
- Rel-(2s,3s)-2-(1,3-dioxoisoindolin-2-yl)-3-methylpentanoicacid
- (2S, 3S)-2-(1, 3-dioxoisoindol-2-yl)-3-methylpentanoic acid
- (alphaS)-1,3-Dihydro-alpha-[(1S)-1-methylpropyl]-1,3-dioxo-2H-isoindole-2-acetic acid
- CHEMBL2429922
- DTXSID601139573
- Rel-(2s,3s)-2-(1,3-dioxoisoindolin-2-yl)-3-methylpentanoic acid
- AM81867
- SCHEMBL19359279
- 29588-88-3
- MFCD00190998
- (2S,3S)-2-(1,3-Dioxoisoindolin-2-yl)-3-methylpentanoic acid
- AS-49225
- 21844-63-3
- (I+/-S)-1,3-Dihydro-I+/--[(1S)-1-methylpropyl]-1,3-dioxo-2H-isoindole-2-acetic acid
-
- MDL： MFCD00190998
- Inchi： 1S/C14H15NO4/c1-3-8(2)11(14(18)19)15-12(16)9-6-4-5-7-10(9)13(15)17/h4-8,11H,3H2,1-2H3,(H,18,19)/t8-,11-/m0/s1
- InChI Key： RUUWUOYPIXTMLF-KWQFWETISA-N
- SMILES： OC([C@H]([C@@H](C)CC)N1C(C2C=CC=CC=2C1=O)=O)=O
Computed Properties
- Exact Mass: 261.10000
- Monoisotopic Mass: 261.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 74.7Ų
Experimental Properties
- Density: 1.311
- Melting Point: 123-125 ºC
- PSA: 74.68000
- LogP: 1.71980
Phthaloyl-L-isoleucine Customs Data
- HS CODE：2925190090
- Customs Data：
China Customs Code:
2925190090Overview:
2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Phthaloyl-L-isoleucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P399648-250mg |
Phthaloyl-L-Isoleucine |
29588-88-3 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399648-500mg |
Phthaloyl-L-Isoleucine |
29588-88-3 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P399648-2.5g |
Phthaloyl-L-Isoleucine |
29588-88-3 | 2.5g |
$ 80.00 | 2022-06-03 | ||
| Alichem | A199010245-500g |
(2S,3S)-2-(1,3-Dioxoisoindolin-2-yl)-3-methylpentanoic acid |
29588-88-3 | 97% | 500g |
$620.16 | 2023-09-02 | |
| Chemenu | CM148998-500g |
(2S,3S)-2-(1,3-dioxoisoindolin-2-yl)-3-methylpentanoic acid |
29588-88-3 | 95%+ | 500g |
$569 | 2021-08-05 | |
| Chemenu | CM148998-500g |
(2S,3S)-2-(1,3-dioxoisoindolin-2-yl)-3-methylpentanoic acid |
29588-88-3 | 95%+ | 500g |
$569 | 2022-06-11 | |
| abcr | AB313871-5 g |
Pht-Ile-OH; 95% |
29588-88-3 | 5g |
€76.00 | 2023-06-21 | ||
| abcr | AB313871-25 g |
Pht-Ile-OH; 95% |
29588-88-3 | 25g |
€110.00 | 2023-06-21 | ||
| abcr | AB313871-100 g |
Pht-Ile-OH; 95% |
29588-88-3 | 100g |
€297.00 | 2023-06-21 | ||
| eNovation Chemicals LLC | Y1247786-1g |
PHT-ILE-OH |
29588-88-3 | 97% (HPLC) | 1g |
$165 | 2024-06-06 |
Phthaloyl-L-isoleucine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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